Cas no 1261603-19-3 (2-Fluoro-1,3-thiazole-4-carboxylic acid)

2-Fluoro-1,3-thiazole-4-carboxylic acid is a fluorinated heterocyclic carboxylic acid with a thiazole core, offering unique reactivity and structural versatility in organic synthesis. The fluorine substitution at the 2-position enhances its electronic properties, making it a valuable intermediate for pharmaceutical and agrochemical applications. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, and other derivatives. The thiazole ring contributes to its stability and potential bioactivity, making it useful in the development of bioactive molecules. This compound is particularly suitable for medicinal chemistry research, where fluorinated heterocycles are often employed to optimize pharmacokinetic properties.

2-Fluoro-1,3-thiazole-4-carboxylic acid structure

1261603-19-3 structure

Product Name:2-Fluoro-1,3-thiazole-4-carboxylic acid

CAS No:1261603-19-3

MF:C₄H₂FNO₂S

MW:147.127583026886

MDL:MFCD18416847

CID:4820663

PubChem ID:21803035

Update Time:2025-05-27

2-Fluoro-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-1,3-thiazole-4-carboxylic acid
- 2-Fluoro-1,3-thiazole-4-carboxylic acid
- MDL： MFCD18416847
- Inchi： 1S/C4H2FNO2S/c5-4-6-2(1-9-4)3(7)8/h1H,(H,7,8)
- InChI Key： ALHCIGPKWPNDNF-UHFFFAOYSA-N
- SMILES： S1C(=NC(C(=O)O)=C1)F

Computed Properties

Exact Mass: 146.97902764 g/mol
Monoisotopic Mass: 146.97902764 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 78.4
Molecular Weight: 147.13

2-Fluoro-1,3-thiazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059000139-250mg	2-Fluoro-1,3-thiazole-4-carboxylic acid	1261603-19-3	98%	250mg	$793.48	2023-09-03
Alichem	A059000139-500mg	2-Fluoro-1,3-thiazole-4-carboxylic acid	1261603-19-3	98%	500mg	$1247.50	2023-09-03
Alichem	A059000139-1g	2-Fluoro-1,3-thiazole-4-carboxylic acid	1261603-19-3	98%	1g	$2065.49	2023-09-03
Enamine	EN300-337091-1.0g	2-fluoro-1,3-thiazole-4-carboxylic acid	1261603-19-3		1.0g	$903.0	2023-02-23
Enamine	EN300-337091-2.5g	2-fluoro-1,3-thiazole-4-carboxylic acid	1261603-19-3		2.5g	$1871.0	2023-09-03
Enamine	EN300-337091-5.0g	2-fluoro-1,3-thiazole-4-carboxylic acid	1261603-19-3		5.0g	$2369.0	2023-02-23
Enamine	EN300-337091-10.0g	2-fluoro-1,3-thiazole-4-carboxylic acid	1261603-19-3		10.0g	$2980.0	2023-02-23
Enamine	EN300-337091-1g	2-fluoro-1,3-thiazole-4-carboxylic acid	1261603-19-3		1g	$903.0	2023-09-03
Enamine	EN300-337091-5g	2-fluoro-1,3-thiazole-4-carboxylic acid	1261603-19-3		5g	$2369.0	2023-09-03
Enamine	EN300-337091-10g	2-fluoro-1,3-thiazole-4-carboxylic acid	1261603-19-3		10g	$2980.0	2023-09-03